Supramolecular hydrogels prepared from fluorescent alkyl pyridinium acrylamide monomers and CB[8]†

Polymer Chemistry Pub Date: 2020-12-18 DOI: 10.1039/D0PY01374A

Abstract

We introduce a new facile synthetic methodology for the preparation of alkyl pyridinium-containing acrylamide monomers. Inclusion complexes of these new monomers with CB[8] facilitate supramolecular crosslinking in a series of hydrogels formed through in situ polymerisation. The resulting hydrogels not only show greatly enhanced mechanical properties over a purely acrylamide-based gel, but also by selecting fluorescent pyridine moieties, the materials are endowed with the fluorescence properties desirable for several sensing applications.

Graphical abstract: Supramolecular hydrogels prepared from fluorescent alkyl pyridinium acrylamide monomers and CB[8]
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